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Compound of Interest

Compound Name: tert-Butyl ethyl ether

Cat. No.: B166775

An In-depth Technical Guide to tert-Butyl Ethyl
Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of tert-
Butyl ethyl ether (ETBE), a significant organic compound with applications ranging from a fuel
additive to a solvent in chemical synthesis. This document is intended for researchers,
scientists, and professionals in drug development who require detailed technical information.

Chemical Identity

tert-Butyl ethyl ether, systematically named 2-ethoxy-2-methylpropane, is an ether
characterized by the presence of a tert-butyl group and an ethyl group attached to an oxygen
atom. Its asymmetrical structure significantly influences its physicochemical properties.[1]
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Identifier Value

IUPAC Name 2-ethoxy-2-methylpropane[2][3]

Synonyms Ethyl tert-butyl ether, ETBE, Ethyl t-butyl
ether[2][3]

CAS Number 637-92-3[2]

Chemical Formula CeH140[2]

Molecular Weight 102.17 g/mol [3]

SMILES CCOC(C)(C)C[4]

InChl Key NUMQCACRALPSHD-UHFFFAOYSA-N[2]

Physical Properties

ETBE is a colorless, volatile liquid with a characteristic ether-like odor.[1][5] It is highly
flammable.[6][7]

Tabulated Physical Properties
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Property Value Source(s)
Clear, colorless to light yellow
Appearance . [1][2][3][6]
liquid
Mild, characteristic ether-like,
can be strong and
Odor o (1116171
objectionable at low
concentrations
Boiling Point 69-73 °C 2114116171
Melting Point -94 °C to -97 °C 2114161171
Density 0.7364 - 0.742 g/mL at 25 °C [21[4116]1[7]

Vapor Pressure

124 - 155 mmHg at 25 °C

[416]1[7]

Flash Point

-19 °C (-2.2 °F) (closed cup)

[417]

Refractive Index (n20/D)

1.375

[416]1[7]

Solubility in Water

1.2 g/100 mL at 20 °C

[1](2][416]

Solubility in Organic Solvents

Miscible with most common
organic solvents like alcohol

and ethyl ether.

[1](6]

Explosive Limits

1.23-7.7% (V)

[7]

Henry's Law Constant

Expected to be volatile from

water surfaces.

[7]

LogP

1.28 - 1.82140

[3](5]

Chemical Properties and Reactivity
Stability and Reactivity

tert-Butyl ethyl ether is a stable compound under normal storage conditions in tightly closed
containers at room temperature.[6][7] However, like many ethers, it can form explosive
peroxides upon exposure to air, particularly after prolonged storage.[6][7][8] Therefore, it is
crucial to test for the presence of peroxides before use, especially before distillation.[6][7]
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It is a highly flammable liquid and vapor.[9] It is incompatible with strong oxidizing agents, with
which it can react vigorously.[6] Ethers are generally unreactive, but they can be cleaved by
strong acids like hydrobromic acid (HBr).[10]

Thermal Decomposition

The thermal decomposition of tert-butyl ethyl ether has been studied and is a first-order
reaction that yields ethanol and isobutene.[11]

Synthesis of tert-Butyl Ethyl Ether

The most common and industrially significant method for synthesizing tert-butyl ethyl ether is
the acid-catalyzed etherification of ethanol and isobutylene.[5][12] Another well-established
laboratory method is the Williamson ether synthesis.

Williamson Ether Synthesis

The Williamson ether synthesis is a versatile method for preparing ethers via an S(_N)2
reaction between an alkoxide and a primary alkyl halide.[13] To synthesize tert-butyl ethyl
ether, the preferred reactants are sodium tert-butoxide and an ethyl halide (e.g., ethyl
bromide).[14][15] The alternative combination of sodium ethoxide and a tert-butyl halide would
lead to elimination products due to the steric hindrance of the tertiary halide.[13][14]

Sodium Hydride (NaH)

Step 1: Formation of Alkoxide

g + NaH
e Sodium tert-butoxide

Step 2: S@P{Tﬁon
Ethyl Bromide tert-Butyl Ethyl Ether Sodium Bromide (NaBr)

Click to download full resolution via product page
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Caption: Williamson Synthesis of tert-Butyl Ethyl Ether.

Industrial Production: Acid-Catalyzed Etherification

Industrially, ETBE is produced by the reaction of isobutylene with ethanol over an acidic
catalyst, such as a strong acid cation-exchange resin.[16] This reaction is typically carried out
in the liquid phase at moderate temperatures and pressures.[16]

Isobutylene
Ethanol

Click to download full resolution via product page

Acid Catalyst tert-Butyl Ethyl Ether

Caption: Industrial Synthesis of tert-Butyl Ethyl Ether.

Experimental Protocols
Determination of Boiling Point

The boiling point of tert-butyl ethyl ether can be determined using standard laboratory
distillation apparatus.

Methodology:

o Assemble a simple distillation apparatus consisting of a round-bottom flask, a distillation
head with a thermometer, a condenser, and a receiving flask.

o Place a small volume of tert-butyl ethyl ether and a few boiling chips into the round-bottom
flask.

o Heat the flask gently.

e Record the temperature at which a steady stream of distillate is collected in the receiving
flask. This temperature is the boiling point.
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Determination of Density

The density of liquid tert-butyl ethyl ether can be measured using a pycnometer or a digital
density meter.

Methodology (using a pycnometer):

Clean and dry a pycnometer of a known volume and weigh it accurately.
 Fill the pycnometer with tert-butyl ethyl ether, ensuring no air bubbles are trapped.

o Place the filled pycnometer in a constant temperature bath (e.g., 25 °C) to allow the liquid to
reach thermal equilibrium.

o Adjust the volume of the liquid to the calibration mark of the pycnometer.
e Dry the outside of the pycnometer and weigh it.

e The density is calculated by dividing the mass of the ether by the volume of the pycnometer.

Spectroscopic Analysis

Spectroscopic data is crucial for the structural elucidation and purity assessment of tert-butyl
ethyl ether.

'H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum of ETBE is expected
to show a triplet for the methyl protons of the ethyl group, a quartet for the methylene protons
of the ethyl group, and a singlet for the nine equivalent protons of the tert-butyl group.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 3C NMR spectrum will display
distinct signals for the different carbon environments in the molecule.

* IR (Infrared) Spectroscopy: The IR spectrum will show characteristic C-O stretching
vibrations for the ether linkage, as well as C-H stretching and bending vibrations for the alkyl
groups.

o Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight
and fragmentation pattern of ETBE.
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Safety and Handling

tert-Butyl ethyl ether is a hazardous substance and requires careful handling.

e Hazards: Highly flammable liquid and vapor.[9] May cause drowsiness or dizziness.[9]
Causes skin and serious eye irritation.[9] May cause respiratory irritation.[9] May form
explosive peroxides.[6][7]

o Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[17] Use only in a
well-ventilated area.[17] Wear protective gloves, clothing, eye, and face protection.[17]
Ground and bond container and receiving equipment to prevent static discharge.[17]

o Storage: Store in a well-ventilated place.[18] Keep container tightly closed.[18] Store below
+30°C.[6][18]

o Spills: In case of a spill, shut off all ignition sources.[9] Use spark-proof tools and explosion-
proof equipment.[9] Absorb the spillage with a non-combustible absorbent material.[17]

Applications

The primary application of tert-butyl ethyl ether is as an oxygenate gasoline additive to
increase the octane rating and reduce carbon monoxide and soot emissions.[2][6] It is also
used as a solvent and an intermediate in organic synthesis.[1]

Environmental Fate

Due to its use as a fuel additive, ETBE can be released into the environment.[6] It is expected
to exist as a vapor in the air with an estimated atmospheric half-life of about 2 days.[6][7] In
soil, it is anticipated to have high mobility.[6][7] In water, it iS not expected to adsorb to
suspended solids and is likely to be resistant to biodegradation.[6][7] It is likely to volatilize from
the water surface.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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